Cas no 846-45-7 (17-Methylene-4-androsten-3-one)

• Product Name: 17-Methylene-4-androsten-3-one
• CAS No: 846-45-7
• MF: C₂₀H₂₈O
• MW: 284.435726165771
• CID: 1060343
• PubChem ID: 14132447
• Update Time: 2025-04-20

17-Methylene-4-androsten-3-one Chemical and Physical Properties

Names and Identifiers

• 17-Methylene-4-androsten-3-one
• (8S,9S,10R,13S,14S)-10,13-dimethyl-17-methylidene-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 17-Methylene-4-andro
• 17-Methylene-androst-4-en-3-one
• 17-Methylen-androst-4-en-3-on
• 17-methylenandrost-4-en-3-one
• 17-Methylene-4-androsten-3-on
• 17-Methylene-4-androstene-3-one
• SCHEMBL5151424
• DTXSID40556359
• 17-Methylideneandrost-4-en-3-one
• 846-45-7
• CHEMBL5194923
• QXEURENTQIAFIS-FSGKZVOOSA-N
• (3aS,3bS,9aR,9bS,11aS)-9a,11a-dimethyl-1-methylidene-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• DB-238219
• 17-Methylene-androst-4-en-3-one,

• Inchi： 1S/C20H28O/c1-13-4-7-17-16-6-5-14-12-15(21)8-10-20(14,3)18(16)9-11-19(13,17)2/h12,16-18H,1,4-11H2,2-3H3/t16-,17-,18-,19+,20-/m0/s1
• InChI Key： QXEURENTQIAFIS-FSGKZVOOSA-N
• SMILES： O=C1C=C2CC[C@@H]3[C@H](CC[C@]4(C)C(=C)CC[C@@H]34)[C@@]2(C)CC1

Computed Properties

• Exact Mass: 284.21400
• Monoisotopic Mass: 284.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 128 - 130°C
• Boiling Point: 401.7±45.0 °C at 760 mmHg
• Flash Point: 187.6±19.6 °C
• PSA: 17.07000
• LogP: 5.07450
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

17-Methylene-4-androsten-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives